Cas no 7465-16-9 (4-(diethoxymethyl)phenol)

• Product Name: 4-(diethoxymethyl)phenol
• CAS No: 7465-16-9
• MF: C₁₁H₁₆O₃
• MW: 196.242943763733
• CID: 979658
• PubChem ID: 343706
• Update Time: 2025-04-19

4-(diethoxymethyl)phenol Chemical and Physical Properties

Names and Identifiers

• 4-(diethoxymethyl)phenol
• AC1L7YXH
• KB-238948
• NSC400168
• NSC-400168
• SureCN5388511
• 7465-16-9
• DTXSID00321984
• SCHEMBL5388511
• DS-014581

• Inchi： 1S/C11H16O3/c1-3-13-11(14-4-2)9-5-7-10(12)8-6-9/h5-8,11-12H,3-4H2,1-2H3
• InChI Key： UPSVFEYCTSLUOB-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=CC(=CC=1)O)OCC

Computed Properties

• Exact Mass: 196.10998
• Monoisotopic Mass: 196.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 38.7Ų

Experimental Properties

• Density: 1.068
• Boiling Point: 266.3°C at 760 mmHg
• Flash Point: 114.8°C
• Refractive Index: 1.511
• PSA: 38.69
• LogP: 2.46380

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylethers